3-bromo-5-chloro-N-(1,1-dioxothian-3-yl)benzamide

• IUPAC Name: 3-bromo-5-chloro-N-(1,1-dioxothian-3-yl)benzamide
• InChI: InChI=1S/C12H13BrClNO3S/c13-9-4-8(5-10(14)6-9)12(16)15-11-2-1-3-19(17,18)7-11/h4-6,11H,1-3,7H2,(H,15,16)
• InChI Key: QMLZOSLLOAKCAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CS(=O)(=O)C1)NC(=O)C2=CC(=CC(=C2)Br)Cl
• Molecular Formula: C12H13BrClNO3S
• Molecular Weight: 366.66 g/mol

Description

3-bromo-5-chloro-N-(1,1-dioxothian-3-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of thiazolidinediones and has been found to exhibit various biological and pharmacological activities.

Mechanism of Action

The mechanism of action of 3-bromo-5-chloro-N-(1,1-dioxothian-3-yl)benzamide involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a crucial role in regulating glucose and lipid metabolism. Activation of PPARγ by this compound leads to the upregulation of genes involved in glucose uptake and lipid metabolism, resulting in improved insulin sensitivity.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to reduce blood glucose levels, improve insulin sensitivity, and reduce triglyceride levels in animal models. Additionally, it has been shown to exhibit anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-5-chloro-N-(1,1-dioxothian-3-yl)benzamide in lab experiments is its ability to activate PPARγ, which makes it a potential candidate for the treatment of various diseases. However, its limitations include its low solubility in water, which makes it difficult to administer in vivo, and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on 3-bromo-5-chloro-N-(1,1-dioxothian-3-yl)benzamide. One direction is to investigate its potential applications in the treatment of other diseases such as Alzheimer's disease and multiple sclerosis. Additionally, further studies are needed to determine its optimal dosage and potential side effects. Finally, the development of more efficient synthesis methods and analogs of this compound may lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of 3-bromo-5-chloro-N-(1,1-dioxothian-3-yl)benzamide involves the reaction of 3-bromo-5-chlorobenzoic acid with thionyl chloride, followed by the addition of 3-aminopropanoic acid and 2-amino-2-methylpropan-1-ol. The resulting intermediate is then treated with N,N-dimethylformamide and triethylamine to obtain the final product.

Scientific Research Applications

3-bromo-5-chloro-N-(1,1-dioxothian-3-yl)benzamide has been extensively studied for its potential applications in the treatment of various diseases such as diabetes, cancer, and inflammation. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to improve insulin sensitivity and glucose uptake, making it a potential candidate for the treatment of type 2 diabetes.